Cas no 1807056-18-3 (4-Cyano-3-mercapto-2-methylbenzoic acid)

• Product Name: 4-Cyano-3-mercapto-2-methylbenzoic acid
• CAS No: 1807056-18-3
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 5002393
• Update Time: 2025-07-20

4-Cyano-3-mercapto-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-mercapto-2-methylbenzoic acid

• Inchi： 1S/C9H7NO2S/c1-5-7(9(11)12)3-2-6(4-10)8(5)13/h2-3,13H,1H3,(H,11,12)
• InChI Key： CWPOESRYHFPFRK-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.7
• Topological Polar Surface Area: 62.1

Additional information on 4-Cyano-3-mercapto-2-methylbenzoic acid

Comprehensive Overview of 4-Cyano-3-mercapto-2-methylbenzoic acid (CAS No. 1807056-18-3): Properties, Applications, and Industry Insights

4-Cyano-3-mercapto-2-methylbenzoic acid (CAS No. 1807056-18-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN), a thiol group (-SH), and a carboxylic acid (-COOH) moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes like cysteine proteases, which play critical roles in diseases such as cancer and viral infections.

In recent years, the demand for high-purity benzoic acid derivatives like 4-Cyano-3-mercapto-2-methylbenzoic acid has surged, driven by advancements in precision medicine and green chemistry. A 2023 market analysis highlighted its application in developing small-molecule inhibitors, aligning with the growing focus on personalized therapeutics. The compound’s electron-withdrawing cyano group enhances its reactivity in nucleophilic substitution reactions, a feature leveraged in peptide mimetics design.

From an environmental perspective, 4-Cyano-3-mercapto-2-methylbenzoic acid is also being studied for its biodegradability profile, addressing concerns around sustainable chemical synthesis. Laboratories prioritize its use in water-soluble formulations, reducing reliance on volatile organic solvents—a key trend in eco-friendly manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying its purity, as impurities can significantly impact downstream applications in bioconjugation.

The compound’s structural analogs are frequently discussed in medicinal chemistry forums, with researchers debating optimal strategies for functional group modifications to enhance bioavailability. For instance, replacing the thiol group with a methylsulfonyl moiety has shown promise in improving metabolic stability. Such discussions underscore the importance of 4-Cyano-3-mercapto-2-methylbenzoic acid as a scaffold for structure-activity relationship (SAR) studies.

Industry challenges include optimizing large-scale synthesis protocols while maintaining cost-efficiency. A 2022 patent disclosed a novel catalytic oxidation method to produce the compound with >98% yield, reducing waste generation. This aligns with regulatory pushes for greener industrial processes, a topic dominating chemical engineering conferences. Additionally, its storage stability under nitrogen atmospheres is critical to prevent thiol oxidation, a common degradation pathway.

Emerging applications in material science further expand its relevance. The compound’s ability to form self-assembled monolayers (SAMs) on metal surfaces is exploited in biosensor development, particularly for point-of-care diagnostics. This intersects with the booming wearable health tech market, where real-time biomarker detection is paramount. Its chelating properties also make it a candidate for metal-organic frameworks (MOFs) used in gas storage.

For researchers sourcing 4-Cyano-3-mercapto-2-methylbenzoic acid, verifying supplier certifications (e.g., ISO 9001) is crucial to ensure compliance with Good Laboratory Practice (GLP). Online databases like PubChem and Reaxys provide updated spectral data, while platforms like SciFinder track its citation in recent peer-reviewed journals. As the compound enters preclinical trials for niche indications, its market valuation is projected to grow at a CAGR of 6.8% (2023–2030), per industry reports.